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Compound of Interest

Compound Name: Iothalamic Acid I-125

Cat. No.: B15181112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Iothalamic acid is a tri-iodinated benzoic acid derivative that serves as a key radiocontrast

agent in medical imaging. Its efficacy in absorbing X-rays is directly related to the high electron

density of the iodine atoms incorporated into its structure. A thorough understanding of its

molecular architecture is paramount for researchers and professionals involved in the

development of new diagnostic agents and for understanding its pharmacokinetic and

pharmacodynamic properties. This guide provides a comprehensive overview of the structural

analysis of the Iothalamic Acid molecule, consolidating available physicochemical data,

outlining experimental methodologies for its characterization, and presenting a logical workflow

for its structural elucidation.

Physicochemical Properties
The fundamental properties of Iothalamic Acid are summarized in the table below. These

values are essential for its identification and characterization in a laboratory setting.
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Property Value Reference

Chemical Formula C₁₁H₉I₃N₂O₄ [1][2][3]

Molecular Weight 613.91 g/mol [1][3][4]

IUPAC Name
3-acetamido-2,4,6-triiodo-5-

(methylcarbamoyl)benzoic acid
[1][5]

Melting Point 285 °C (decomposes) [3]

Density 2.54 g/cm³ [3]

Appearance Off-white to white powder [3]

Structural Elucidation Methodologies
The determination of the intricate three-dimensional structure of Iothalamic Acid relies on a

combination of spectroscopic and analytical techniques. While a complete, publicly available

crystal structure from single-crystal X-ray diffraction is not readily accessible in common

databases, a wealth of information can be gleaned from other methods.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR spectroscopy is a powerful tool

for probing the carbon framework of Iothalamic Acid. The chemical shifts provide insights into

the electronic environment of each carbon atom.

Experimental Protocol (¹³C NMR): A sample of Iothalamic Acid is dissolved in a suitable

deuterated solvent, typically water (H₂O) for compounds with this solubility profile. The ¹³C

NMR spectrum is acquired on a high-field NMR spectrometer, for instance, at a frequency of

125 MHz.[6] Chemical shifts are reported in parts per million (ppm) relative to a standard

reference compound.

¹³C NMR Chemical Shifts:
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Atom Number Chemical Shift (ppm)

1 171.02

2 170.8

3 149.2

4 142.1

5 103.7

6 93.3

7 91.2

8 29.5

9 25.2

Note: The atom numbering corresponds to the assignments provided in the Human

Metabolome Database.[6]

Infrared (IR) Spectroscopy: Fourier-transform infrared (FTIR) spectroscopy provides

information about the functional groups present in the molecule by measuring the absorption of

infrared radiation at specific vibrational frequencies.

Experimental Protocol (FTIR): A common method for solid samples is the Potassium Bromide

(KBr) wafer technique. A small amount of Iothalamic Acid is finely ground with dry KBr powder

and pressed into a thin, transparent pellet. The IR spectrum is then recorded using an FTIR

spectrometer.[1]

Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight

and to gain structural information through fragmentation analysis.

Experimental Protocol (LC-MS): Liquid chromatography-mass spectrometry (LC-MS) is a

typical setup for the analysis of Iothalamic Acid. The sample is first separated on a liquid

chromatography system and then introduced into the mass spectrometer. Electrospray

ionization (ESI) is a common ionization technique for this type of molecule.[1]
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X-ray Crystallography
Single-crystal X-ray diffraction is the gold standard for determining the precise three-

dimensional arrangement of atoms in a molecule, providing accurate bond lengths and angles.

Despite extensive searches of crystallographic databases, a publicly accessible and detailed

crystal structure for Iothalamic Acid could not be located. The availability of such data would be

invaluable for computational modeling and a deeper understanding of its solid-state properties.

Experimental Workflow for Structural Analysis
The logical flow of experiments to characterize the structure of Iothalamic Acid is depicted in

the following diagram.

Sample Preparation

Spectroscopic Analysis

Crystallographic Analysis

Data Interpretation

Synthesis & Purification

13C NMR Spectroscopy

Provides carbon framework

FTIR Spectroscopy
Identifies functional groups

Mass Spectrometry
Determines molecular weight

Crystal GrowthAttempted

Structure Elucidation

Single-Crystal X-ray Diffraction

If successful

Provides 3D structure

Click to download full resolution via product page

A logical workflow for the structural analysis of Iothalamic Acid.
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Biological Interactions and Signaling Pathways
The primary mechanism of action of Iothalamic Acid is as a physical contrast agent. Due to its

high iodine content, it opacifies blood vessels and the urinary tract to X-rays, allowing for

enhanced visualization of these structures.[7] It is rapidly distributed throughout the circulatory

system and excreted unchanged by the kidneys.[1]

Current literature does not indicate that Iothalamic Acid directly participates in or modulates

specific biological signaling pathways in the manner of a pharmacologically active drug. Its

biological effect is predominantly physical. Therefore, a signaling pathway diagram is not

applicable to its primary function. The following diagram illustrates its general mechanism as a

contrast agent.
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Mechanism of action of Iothalamic Acid as a radiocontrast agent.

Conclusion
Iothalamic Acid's chemical structure is well-characterized by a suite of spectroscopic

techniques, providing a solid foundation for its application in medical imaging. The availability of

detailed ¹³C NMR data offers valuable insight into its molecular framework. However, the

absence of a publicly available, complete crystal structure represents a knowledge gap that, if
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filled, would significantly enhance our understanding of this important diagnostic agent. Future

research efforts aimed at obtaining a single-crystal X-ray structure of Iothalamic Acid are highly

encouraged to provide a more complete structural picture and to aid in the rational design of

next-generation contrast media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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